N-[1-[(cyclohexylamino)carbonyl]-2-(3-pyridinyl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-3-(cyclohexylamino)-3-oxo-1-pyridin-3-ylprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H21N3O3/c23-18(21-15-7-2-1-3-8-15)16(12-14-6-4-10-20-13-14)22-19(24)17-9-5-11-25-17/h4-6,9-13,15H,1-3,7-8H2,(H,21,23)(H,22,24)/b16-12+
• InChI Key: OLVKSHOWBZVPHP-FOWTUZBSSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C(=CC2=CN=CC=C2)NC(=O)C3=CC=CO3
• Isomeric SMILES: C1CCC(CC1)NC(=O)/C(=C\C2=CN=CC=C2)/NC(=O)C3=CC=CO3
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

N-[1-[(cyclohexylamino)carbonyl]-2-(3-pyridinyl)vinyl]-2-furamide, commonly known as CXCR4 antagonist, is a small molecule that acts as a potent antagonist of the chemokine receptor CXCR4. This molecule has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases, including cancer, HIV, and inflammatory disorders. In

Mechanism of Action

CXCR4 antagonist acts by binding to the CXCR4 receptor and blocking its activation by chemokines. CXCR4 is a G protein-coupled receptor that plays a crucial role in cell migration, proliferation, and survival. By inhibiting CXCR4 signaling, CXCR4 antagonist can disrupt these cellular processes and inhibit disease progression.
Biochemical and Physiological Effects:
CXCR4 antagonist has been shown to have various biochemical and physiological effects. In cancer, CXCR4 antagonist can induce apoptosis, inhibit cell migration and invasion, and reduce angiogenesis. In HIV, CXCR4 antagonist can prevent viral entry into host cells and inhibit viral replication. In inflammatory disorders, CXCR4 antagonist can reduce inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

CXCR4 antagonist has several advantages for lab experiments. It is a small molecule that can be easily synthesized and modified. It has high potency and specificity for the CXCR4 receptor, making it an ideal tool for studying CXCR4 signaling. However, CXCR4 antagonist also has some limitations. It can be toxic at high concentrations, and its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for CXCR4 antagonist research. One direction is to explore its potential as a therapeutic agent in other diseases, such as cardiovascular disease and neurological disorders. Another direction is to develop more potent and selective CXCR4 antagonists that can overcome the limitations of current compounds. Additionally, further studies are needed to fully understand the mechanisms underlying CXCR4 antagonist's effects and to optimize its clinical applications.
Conclusion:
In conclusion, CXCR4 antagonist is a promising small molecule with potential therapeutic applications in various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully realize the therapeutic potential of CXCR4 antagonist and to develop more effective treatments for diseases where CXCR4 signaling plays a critical role.

Synthesis Methods

The synthesis of CXCR4 antagonist involves a series of chemical reactions that require specific reagents and conditions. The most commonly used method for synthesizing CXCR4 antagonist is the Suzuki-Miyaura cross-coupling reaction. This reaction involves the coupling of a boronic acid derivative and an aryl halide in the presence of a palladium catalyst. The resulting product is then subjected to further chemical transformations to obtain the final CXCR4 antagonist compound.

Scientific Research Applications

CXCR4 antagonist has been extensively studied for its potential therapeutic applications in various diseases. In cancer, CXCR4 antagonist has been shown to inhibit tumor growth, metastasis, and angiogenesis. In HIV, CXCR4 antagonist has been explored as a potential treatment option to prevent viral entry into host cells. In inflammatory disorders, CXCR4 antagonist has been shown to reduce inflammation and tissue damage.